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  4. 10-[2-[2,5-Dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
10-[2-[2,5-Dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one 10-[2-[2,5-Dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
Brand Name: Vulcanchem
CAS No.: 314261-38-6
VCID: VC0380684
InChI: InChI=1S/C27H27N3O2S2/c1-5-13-29-26(32)24-20-7-6-8-23(20)34-25(24)28-27(29)33-15-22(31)21-14-17(3)30(18(21)4)19-11-9-16(2)10-12-19/h5,9-12,14H,1,6-8,13,15H2,2-4H3
SMILES: CC1=CC=C(C=C1)N2C(=CC(=C2C)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C)C
Molecular Formula: C27H27N3O2S2
Molecular Weight: 489.7g/mol

10-[2-[2,5-Dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one

CAS No.: 314261-38-6

Main Products

VCID: VC0380684

Molecular Formula: C27H27N3O2S2

Molecular Weight: 489.7g/mol

10-[2-[2,5-Dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one - 314261-38-6

CAS No. 314261-38-6
Product Name 10-[2-[2,5-Dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
Molecular Formula C27H27N3O2S2
Molecular Weight 489.7g/mol
IUPAC Name 10-[2-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]-2-oxoethyl]sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
Standard InChI InChI=1S/C27H27N3O2S2/c1-5-13-29-26(32)24-20-7-6-8-23(20)34-25(24)28-27(29)33-15-22(31)21-14-17(3)30(18(21)4)19-11-9-16(2)10-12-19/h5,9-12,14H,1,6-8,13,15H2,2-4H3
Standard InChIKey KYOBJFPHRYZYQE-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N2C(=CC(=C2C)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C)C
Canonical SMILES CC1=CC=C(C=C1)N2C(=CC(=C2C)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C)C
PubChem Compound 1564130
Last Modified Nov 11 2021
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